Cas no 2305503-55-1 (N-bis(4-fluorophenyl)methylprop-2-enamide)

• Product Name: N-bis(4-fluorophenyl)methylprop-2-enamide
• CAS No: 2305503-55-1
• MF: C₁₆H₁₃F₂NO
• MW: 273.277331113815
• CID: 5412916
• PubChem ID: 137924397
• Update Time: 2025-10-18

N-bis(4-fluorophenyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[Bis(4-fluorophenyl)methyl]prop-2-enamide
• EN300-26574539
• Z1938029704
• 2305503-55-1
• N-[Bis(4-fluorophenyl)methyl]-2-propenamide
• N-bis(4-fluorophenyl)methylprop-2-enamide

• Inchi： 1S/C16H13F2NO/c1-2-15(20)19-16(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h2-10,16H,1H2,(H,19,20)
• InChI Key： BCFXTIDFMODCFQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)NC(C=C)=O

Computed Properties

• Exact Mass: 273.09652036g/mol
• Monoisotopic Mass: 273.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Additional information on N-bis(4-fluorophenyl)methylprop-2-enamide

N-bis(4-fluorophenyl)methylprop-2-enamide: A Comprehensive Overview

N-bis(4-fluorophenyl)methylprop-2-enamide (CAS No. 2305503-55-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule's structure comprises a central amide group flanked by two 4-fluorophenyl substituents, which contribute to its electronic and steric properties. Recent studies have highlighted its role in modulating biological systems and its ability to serve as a versatile building block in synthetic chemistry.

The synthesis of N-bis(4-fluorophenyl)methylprop-2-enamide involves a multi-step process that typically begins with the preparation of the corresponding acid or ester intermediate. Researchers have explored various methodologies to optimize the synthesis, including the use of catalytic asymmetric techniques to enhance enantioselectivity. These advancements have not only improved the yield but also opened avenues for exploring stereochemical properties, which are crucial for pharmaceutical applications.

One of the most intriguing aspects of this compound is its biological activity. Studies conducted in vitro have demonstrated that N-bis(4-fluorophenyl)methylprop-2-enamide exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, recent research has shown its ability to inhibit histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases. The compound's ability to modulate these enzymes underscores its potential as a lead molecule for therapeutic interventions.

In addition to its biological applications, N-bis(4-fluorophenyl)methylprop-2-enamide has also been investigated for its role in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance the material's conductivity and stability, paving the way for its use in advanced electronic devices.

The structural versatility of N-bis(4-fluorophenyl)methylprop-2-enamide has also made it a valuable tool in synthetic chemistry. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, has enabled chemists to design complex molecules with tailored functionalities. Recent advancements in click chemistry have further expanded its utility, allowing for rapid and efficient synthesis of bioactive compounds.

From an environmental standpoint, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies indicate that N-bis(4-fluorophenyl)methylprop-2-enamide exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, N-bis(4-fluorophenyl)methylprop-2-enamide (CAS No. 2305503-55-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.